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Pergolide sulfone Pergolide sulfone
Brand Name: Vulcanchem
CAS No.: 72822-03-8
VCID: VC20747971
InChI: InChI=1S/C19H26N2O2S/c1-3-7-21-11-13(12-24(2,22)23)8-16-15-5-4-6-17-19(15)14(10-20-17)9-18(16)21/h4-6,10,13,16,18,20H,3,7-9,11-12H2,1-2H3/t13-,16+,18+/m0/s1
SMILES: CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CS(=O)(=O)C
Molecular Formula: C19H26N2O2S
Molecular Weight: 346.5 g/mol

Pergolide sulfone

CAS No.: 72822-03-8

Cat. No.: VC20747971

Molecular Formula: C19H26N2O2S

Molecular Weight: 346.5 g/mol

* For research use only. Not for human or veterinary use.

Pergolide sulfone - 72822-03-8

CAS No. 72822-03-8
Molecular Formula C19H26N2O2S
Molecular Weight 346.5 g/mol
IUPAC Name (6aR,9S,10aR)-9-(methylsulfonylmethyl)-7-propyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
Standard InChI InChI=1S/C19H26N2O2S/c1-3-7-21-11-13(12-24(2,22)23)8-16-15-5-4-6-17-19(15)14(10-20-17)9-18(16)21/h4-6,10,13,16,18,20H,3,7-9,11-12H2,1-2H3/t13-,16+,18+/m0/s1
Standard InChI Key BRFHHAXHZFOBNY-FDQGKXFDSA-N
Isomeric SMILES CCCN1C[C@H](C[C@H]2[C@H]1CC3=CNC4=CC=CC2=C34)CS(=O)(=O)C
SMILES CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CS(=O)(=O)C
Canonical SMILES CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CS(=O)(=O)C

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